Cas no 573-13-7 (6-methoxy-2,2-dimethyl-2h-benzo[h]chromene)

• Product Name: 6-methoxy-2,2-dimethyl-2h-benzo[h]chromene
• CAS No: 573-13-7
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 946832
• PubChem ID: 174859
• Update Time: 2025-04-19

6-methoxy-2,2-dimethyl-2h-benzo[h]chromene Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2,2-dimethyl-2h-benzo[h]chromene
• 6-methoxy-2,2-dimethylbenzo[h]chromene
• Lapachenol
• Lapachenole
• AC1L5BOW
• 2H-Naphtho(1,2-b)pyran, 6-methoxy-2,2-dimethyl-
• CHEMBL461774
• DTXSID20205914
• C09950
• Q27107180
• 573-13-7
• CHEBI:6376
• 6-methoxy-2,2-dimethyl-benzo[h]chromene
• CTK5A6658

• Inchi： 1S/C16H16O2/c1-16(2)9-8-11-10-14(17-3)12-6-4-5-7-13(12)15(11)18-16/h4-10H,1-3H3
• InChI Key： BFGQXXNDFKWDMA-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC=CC=3C(=CC=2C=CC1(C)C)OC

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.106
• Boiling Point: 374.4°C at 760 mmHg
• Flash Point: 152°C
• Refractive Index: 1.592
• PSA: 18.46000
• LogP: 4.03260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans